Cas no 62679-59-8 (2,4-Octanedione, 1,1-difluoro-)

• Product Name: 2,4-Octanedione, 1,1-difluoro-
• CAS No: 62679-59-8
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 435484
• PubChem ID: 23005498
• Update Time: 2025-04-19

2,4-Octanedione, 1,1-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Octanedione, 1,1-difluoro-
• 1,1-difluorooctane-2,4-dione
• DTXSID60629670
• 62679-59-8
• AKOS004115378

• Inchi： 1S/C8H12F2O2/c1-2-3-4-6(11)5-7(12)8(9)10/h8H,2-5H2,1H3
• InChI Key： UOLXPFYBJHLHJI-UHFFFAOYSA-N
• SMILES： FC(C(CC(CCCC)=O)=O)F

Computed Properties

• Exact Mass: 178.08056
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14